molecular formula C12H13FO3 B8411108 3-allyloxy-4-fluoro-benzoic Acid Ethyl Ester CAS No. 1038509-29-3

3-allyloxy-4-fluoro-benzoic Acid Ethyl Ester

Cat. No.: B8411108
CAS No.: 1038509-29-3
M. Wt: 224.23 g/mol
InChI Key: JENJMACTRVZRRO-UHFFFAOYSA-N
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Description

3-allyloxy-4-fluoro-benzoic Acid Ethyl Ester is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

1038509-29-3

Molecular Formula

C12H13FO3

Molecular Weight

224.23 g/mol

IUPAC Name

ethyl 4-fluoro-3-prop-2-enoxybenzoate

InChI

InChI=1S/C12H13FO3/c1-3-7-16-11-8-9(5-6-10(11)13)12(14)15-4-2/h3,5-6,8H,1,4,7H2,2H3

InChI Key

JENJMACTRVZRRO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)F)OCC=C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

K2CO3 (96.9 mmol) and 3-bromo-1-propen (64.6 mmol) are added to a solution of 4-fluoro-3-hydroxy-benzoic acid ethyl ester (32.3 mmol) in acetone (50 mL). The mixture is heated to reflux for 16 h, filtered and cooled to RT. The solvents are removed in vacuo to give the desired product which is used without further purification. LC-MS: tR=1.01 min; [M+CH3CN+H]+=266.0.
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50 mL
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Synthesis routes and methods II

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